Cas no 92945-28-3 (3-(2-methylpropyl)-1h-pyrazole-5-carboxylic acid ethyl ester)

• Product Name: 3-(2-methylpropyl)-1h-pyrazole-5-carboxylic acid ethyl ester
• CAS No: 92945-28-3
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• CID: 999154
• PubChem ID: 3804408
• Update Time: 2025-04-20

3-(2-methylpropyl)-1h-pyrazole-5-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-(2-methylpropyl)-1h-pyrazole-5-carboxylic acid ethyl ester
• ethyl 5-(2-methylpropyl)-1H-pyrazole-3-carboxylate
• 5-Isobutyl-2H-pyrazole-3-carboxylic acid,ethyl ester
• ethyl 3-isobutyl-1H-pyrazole-5-carboxylate
• ethyl3-isobutyl-1H-pyrazole-5-carboxylate
• DTXSID00396672
• AKOS000135925
• ethyl 3-(2-methylpropyl)-1H-pyrazole-5-carboxylate
• E72391
• A844397
• MS-2220
• 5-Isobutyl-2H-pyrazole-3-carboxylic acid, ethyl ester
• 92945-28-3
• SCHEMBL1233339
• 5-Isobutyl-1H-pyrazol-3-carboxylic acid ethyl ester
• AKOS005108255
• BBL033538
• DB-108941
• STL312864

• Inchi： 1S/C10H16N2O2/c1-4-14-10(13)9-6-8(11-12-9)5-7(2)3/h6-7H,4-5H2,1-3H3,(H,11,12)
• InChI Key： AFSADCYNSHGALW-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C(CC(C)C)NN=1)=O

Computed Properties

• Exact Mass: 196.12100
• Monoisotopic Mass: 196.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 54.98000
• LogP: 1.78490